1-Azido-4-methylbenzene
Overview
Description
1-Azido-4-methylbenzene, also known as 4-Methylphenyl azide or p-Tolyl azide, is a chemical compound with the formula C7H7N3 . It has a molecular weight of 133.1506 .
Synthesis Analysis
The synthesis of 1-Azido-4-methylbenzene can be achieved using commercially available dichloro [2,2′-bis (diphenylphosphino)-1,1′-binaphthyl]palladium (II) (BINAP.PdCl2) as a homogeneous catalyst . The reactions are carried out in water and yields above 95% were obtained in a short time . Sodium borohydride is used as the reducing reagent .Molecular Structure Analysis
The molecular structure of 1-Azido-4-methylbenzene can be represented as a 2D Mol file or a computed 3D SD file . The 3D structure provides a more detailed view of the spatial arrangement of atoms and the chemical bonds that hold the atoms together .Chemical Reactions Analysis
Azides, such as 1-Azido-4-methylbenzene, can undergo several types of reactions. For instance, azides can be reduced to tin-substituted amines by reaction with tin hydrides . Another reaction involves the bromination of a glycosyl azide to produce the corresponding N-bromoglycosylimine . Furthermore, if an oxygen-centered radical and an azido group are attached to adjacent carbon atoms, the bond between the carbon atoms cleaves in a reaction leading to a nitrile .Physical And Chemical Properties Analysis
1-Azido-4-methylbenzene is a chemical compound with the molecular formula C7H7N3 and a molecular weight of 133.1506 . More detailed physical and chemical properties may require specific experimental measurements or computational calculations.Scientific Research Applications
Chemical Structure Analysis
The molecular structure of 1-Azido-4-methylbenzene can be analyzed using various spectroscopic methods. The data obtained from these analyses are crucial for understanding the compound’s chemical properties and reactivity .
Reference Material
1-Azido-4-methylbenzene: can be used as a reference material in analytical chemistry to calibrate instruments or validate methods, ensuring the accuracy and reliability of analytical results .
Mechanism of Action
Target of Action
1-Azido-4-methylbenzene, also known as 4-Azidotoluene or 4-Methylphenyl azide , is an aromatic azideAzides are generally known to react with alkynes in the presence of a copper catalyst to form a stable triazole ring, a reaction known as the copper(i)-catalyzed azide-alkyne cycloaddition (cuaac) .
Mode of Action
The mode of action of 1-Azido-4-methylbenzene primarily involves its azide group. In the presence of a copper(I) catalyst, the azide group on the 1-Azido-4-methylbenzene molecule reacts with an alkyne group on another molecule to form a stable triazole ring . This reaction is highly selective and efficient, leading to the formation of a new C-N bond.
Biochemical Pathways
The cuaac reaction it participates in is widely used in various fields of chemistry, including drug discovery, materials science, and bioconjugation . The resulting triazole ring is stable and resistant to metabolic degradation, which can be beneficial in the design of pharmaceuticals and bioactive compounds.
Pharmacokinetics
The stability of the triazole ring formed in the cuaac reaction suggests that compounds containing this moiety may have enhanced metabolic stability .
Result of Action
The primary result of the action of 1-Azido-4-methylbenzene is the formation of a stable triazole ring via the CuAAC reaction . This reaction is highly selective and efficient, leading to the formation of a new C-N bond. The resulting triazole ring is stable and resistant to metabolic degradation.
Action Environment
The action of 1-Azido-4-methylbenzene is influenced by several environmental factors. The CuAAC reaction it participates in requires a copper(I) catalyst and is typically carried out in an organic solvent . The reaction rate can be influenced by factors such as temperature, solvent, and the concentration of the reactants and catalyst.
Future Directions
The future directions in the research and application of 1-Azido-4-methylbenzene could involve its use in various chemical reactions, such as those involving the formation of amines and nitriles . Further studies could also explore its physical and chemical properties, as well as potential applications in various fields of chemistry.
properties
IUPAC Name |
1-azido-4-methylbenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7N3/c1-6-2-4-7(5-3-6)9-10-8/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YVXDRCDGBCOJHX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N=[N+]=[N-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90175216 | |
Record name | Benzene, 1-azido-4-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90175216 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
133.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Azido-4-methylbenzene | |
CAS RN |
2101-86-2 | |
Record name | Benzene, 1-azido-4-methyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002101862 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzene, 1-azido-4-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90175216 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-Azido-4-methylbenzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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